Cas no 796119-69-2 (BENZALDEHYDE, 3-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-)

Benzaldehyde, 3-(phenylmethoxy)-5-(trifluoromethyl)- is a specialized aromatic aldehyde featuring a benzyl ether substitution at the 3-position and a trifluoromethyl group at the 5-position of the benzene ring. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing trifluoromethyl group and the reactivity of the aldehyde functionality, making it a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the benzyloxy moiety offers potential for further derivatization. Its structural features make it suitable for applications requiring precise electronic and steric modulation.
BENZALDEHYDE, 3-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)- structure
796119-69-2 structure
Product Name:BENZALDEHYDE, 3-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-
CAS No:796119-69-2
MF:C15H11F3O2
MW:280.241854906082
CID:3351554
PubChem ID:86010074
Update Time:2025-06-06

BENZALDEHYDE, 3-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZALDEHYDE, 3-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)-
    • MFCD34530122
    • 3-(benzyloxy)-5-(trifluoromethyl)benzaldehyde
    • E97320
    • SCHEMBL5766322
    • 3-benzyloxy-5-trifluoromethyl benzaldehyde
    • 796119-69-2
    • Inchi: 1S/C15H11F3O2/c16-15(17,18)13-6-12(9-19)7-14(8-13)20-10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: DMJJJMJNFUJZRC-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(C(F)(F)F)=CC(OCC2=CC=CC=C2)=C1

Computed Properties

  • Exact Mass: 280.07111408Da
  • Monoisotopic Mass: 280.07111408Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

BENZALDEHYDE, 3-(PHENYLMETHOXY)-5-(TRIFLUOROMETHYL)- Pricemore >>

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